Cas no 99070-51-6 (1-(2-Chloro-2-phenylacetyl)-3-methylurea)

• Product Name: 1-(2-Chloro-2-phenylacetyl)-3-methylurea
• CAS No: 99070-51-6
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 1003615
• PubChem ID: 4982599
• Update Time: 2025-04-20

1-(2-Chloro-2-phenylacetyl)-3-methylurea Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N-[(METHYLAMINO)CARBONYL]-2-PHENYLACETAMIDE
• 2-chloro-N-(methylcarbamoyl)-2-phenylacetamide
• 1-(2-chloro-2-phenylacetyl)-3-methylurea
• DTXSID90407221
• NCGC00332188-01
• AKOS027379827
• EN300-09669
• Z56983131
• AB01326158-02
• 99070-51-6
• G27330
• 1-(2-Chloro-2-phenylacetyl)-3-methylurea

• MDL： MFCD05273636
• Inchi： 1S/C10H11ClN2O2/c1-12-10(15)13-9(14)8(11)7-5-3-2-4-6-7/h2-6,8H,1H3,(H2,12,13,14,15)
• InChI Key： KGYZFBRNTLBLLA-UHFFFAOYSA-N
• SMILES： ClC(C(NC(NC)=O)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 226.0509053g/mol
• Monoisotopic Mass: 226.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides